Cas no 867330-05-0 (5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride)

5-(Trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride is a versatile intermediate in organic synthesis, particularly valued for its reactive sulfonyl chloride and trichloroacetyl functional groups. These moieties enable efficient derivatization, making it useful for constructing complex heterocyclic compounds, pharmaceuticals, and agrochemicals. The trichloroacetyl group enhances electrophilicity, facilitating nucleophilic substitution reactions, while the sulfonyl chloride allows for further functionalization via sulfonamide or sulfonate formation. Its stability under controlled conditions ensures reliable handling in synthetic workflows. This compound is particularly advantageous in medicinal chemistry for introducing sulfonamide-based pharmacophores, contributing to the development of bioactive molecules with tailored properties. Proper storage in anhydrous environments is recommended to maintain reactivity.

5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride structure

867330-05-0 structure

Product Name:5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride

CAS No:867330-05-0

MF:C₆H₃Cl₄NO₃S

MW:310.969916582108

MDL:MFCD07339552

CID:718934

PubChem ID:16226724

Update Time:2025-10-29

5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrrole-3-sulfonylchloride, 5-(2,2,2-trichloroacetyl)-
- 2-(Trichloroacetyl)pyrrole-4-sulfonyl chloride
- 5-(2,2,2-trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride
- 5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride
- I11-864
- J-516429
- SCHEMBL3013942
- SB63094
- FT-0678214
- 4-(4-Chlorophenyl)thiomorpholine1,1-dioxide
- EN300-14443
- CS-0234610
- MFCD07339552
- A863052
- 867330-05-0
- AKOS001109507
- 5-(2,2,2-Trichloroacetyl)-1H-pyrrole-3-sulfonylchloride
- DTXSID50585332
- G28645
- MDL： MFCD07339552
- Inchi： 1S/C6H3Cl4NO3S/c7-6(8,9)5(12)4-1-3(2-11-4)15(10,13)14/h1-2,11H
- InChI Key： NDTJKEDRRPZTGJ-UHFFFAOYSA-N
- SMILES： ClS(C1=CNC(C(C(Cl)(Cl)Cl)=O)=C1)(=O)=O

Computed Properties

Exact Mass: 308.85900
Monoisotopic Mass: 308.858775g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 358
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 75.4Å²

Experimental Properties

Density: 1.828
Boiling Point: 435.735°C at 760 mmHg
Flash Point: 217.325°C
Refractive Index: 1.6
PSA: 75.38000
LogP: 3.57590

5-(trichloroacetyl)-1H-pyrrole-3-sulfonyl chloride Pricemore >>

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